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Compound of Interest

Compound Name: Beht triflate
CAS No.: 3075704-21-8
Cat. No.: B16301038
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the stability and safe handling procedures for
(1,2-Bis(ethoxycarbonyl)hydrazineyl)triphenylphosphonium triflate, commonly known as BEHT
triflate. This novel Mitsunobu-type reagent offers significant advantages in synthetic and
medicinal chemistry for the mild and stereospecific SN2 substitution of alcohols.

Chemical Identity
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Property Value
1,2-
Chemical Name Bis(ethoxycarbonyl)hydrazineyl)triphenylphosph

onium trifluoromethanesulfonate

Common Name BEHT Triflate
CAS Number 3075704-21-8
Molecular Formula C25H26F3N207PS
Molecular Weight 586.52 g/mol

A phosphonium salt consisting of a (1,2-

Bis(ethoxycarbonyl)hydrazineyl)triphenylphosph
Structure

onium cation and a trifluoromethanesulfonate

(triflate) anion.

Stability Profile

BEHT triflate is characterized as a white, crystalline solid that is both air-stable and non-
explosive. It has been reported to be bench-stable for over a year, indicating good long-term
stability under standard laboratory conditions.

Thermal Stability

While detailed quantitative thermal decomposition data is not readily available in the literature,
qualitative assessments indicate good thermal stability. Phosphonium salts, in general, exhibit
high thermal stability, with many being stable up to 200-300°C. The stability is often influenced
more by the anion than the phosphonium cation.

Chemical Stability & Incompatibilities

BEHT triflate's reactivity is central to its function as a Mitsunobu reagent. Its stability is
therefore dependent on the surrounding chemical environment.

e Solvents: The reagent shows optimal performance in dry chlorinated solvents such as
dichloromethane (DCM) and 1,2-dichloroethane (DCE). Reactions in polar aprotic solvents
like acetonitrile (MeCN) and dimethylformamide (DMF) have been reported to result in lower
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yields and/or loss of stereospecificity, suggesting potential degradation or undesired side
reactions.

e Moisture: As with many reagents used in moisture-sensitive reactions, BEHT triflate should
be protected from humidity to prevent hydrolysis. The triflate anion can react with water to
release triflic acid, which could potentially affect reaction outcomes.

e Bases: The presence of a non-nucleophilic base, such as N,N-diisopropylethylamine
(DIPEA), is required for the activation of the alcohol substrate in the Mitsunobu reaction.

¢ Incompatible Materials: Avoid strong oxidizing agents.

The table below summarizes the solvent compatibility based on reported reaction efficiencies.

Solvent Reaction Efficiency
Dichloromethane (DCM) Optimal

1,2-Dichloroethane (DCE) Optimal

Toluene Reduced Yield

Tetrahydrofuran (THF) Reduced Yield

Acetonitrile (MeCN) Reduced Yield & Stereospecificity
Dimethylformamide (DMF) Reduced Yield & Stereospecificity

Handling and Safety Precautions

BEHT triflate is a hazardous substance and should be handled with appropriate safety
measures in a well-ventilated area, preferably a chemical fume hood.

GHS Hazard Classification
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Hazard Class Hazard Statement

Acute Toxicity, Oral H302: Harmful if swallowed

Skin Corrosion/Irritation H315: Causes skin irritation

Serious Eye Damage/Irritation H319: Causes serious eye irritation
Specific target organ toxicity, single exposure H335: May cause respiratory irritation

led | . : PPE)

Protection Specification

Eye/Face Protection Wear chemical safety goggles or a face shield.

) ) Wear chemical-resistant gloves (e.g., nitrile or
Skin Protection
neoprene) and a lab coat.

) ) Use in a well-ventilated area. If dust is
Respiratory Protection .
generated, a respirator may be necessary.

Storage

Store in a tightly closed container in a cool, dry, and well-ventilated place. For long-term
storage, refrigeration at 4°C under a nitrogen atmosphere is recommended. Keep away from
incompatible materials such as strong oxidizing agents and moisture.

Spill and Disposal Procedures

o Spill: In case of a spill, avoid generating dust. Sweep up the solid material and place it in a
suitable container for disposal.

o Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Experimental Protocols
Synthesis of BEHT Triflate

The synthesis of BEHT triflate is a straightforward procedure involving the reaction of
triphenylphosphine (PhsP), diethyl azodicarboxylate (DEAD), and triflic acid (TfOH).
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Starting Materials

[ Triphenylphosphine (PhsP) ] [Diethyl Azodicarboxylate (DEAD)] [Triflic Acid (TfOH)]
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Synthesis of BEHT Triflate Workflow.

Procedure:

To a solution of triphenylphosphine (1.0 equiv) in dichloromethane (CHzCl2) at 0 °C, add

diethyl azodicarboxylate (1.0 equiv) dropwise.

After stirring for a few minutes, add triflic acid (1.0 equiv) dropwise.

Allow the reaction mixture to warm to room temperature and stir for 30 minutes.

The product, BEHT triflate, can then be isolated.

General Protocol for Mitsunobu Reaction using BEHT
Triflate

The following is a general procedure for the SN2 substitution of an alcohol using BEHT triflate.
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Reactants
Alcohol [Nucleophile (e.q., Amine)) BEHT Triflate —(Base (e.g., DIPEA))
Process

-

Work-up & Purification

Outcome

Y
[Substituted ProducD Byproducts

Click to download full resolution via product page

General Mitsunobu Reaction Workflow using BEHT Triflate.

Procedure:

To a solution of the alcohol (1.0 equiv), nucleophile (1.2 equiv), and BEHT triflate (1.2 equiv)
in a suitable solvent (e.g., DCE), add a base such as DIPEA (1.0 equiv).

 Stir the reaction mixture at room temperature for approximately 18 hours.
e Monitor the reaction progress using an appropriate technique (e.g., TLC, LC-MS).

e Upon completion, the reaction is quenched, and the product is isolated and purified using
standard laboratory procedures.

Logical Relationship of BEHT Triflate's Utility

The key advantage of BEHT triflate lies in its ability to overcome the pKa limitations of
traditional Mitsunobu reactions, thus expanding the scope of compatible nucleophiles.
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¢ To cite this document: BenchChem. [In-Depth Technical Guide: Stability and Handling of

BEHT Triflate]. BenchChem, [2026]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b16301038/docs#in-depth-technical-guide-stability-
and-handling-of-beht-triflate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 7/8

Tech Support


https://www.benchchem.com/product/b16301038/docs?utm_src=pdf-body-img#in-depth-technical-guide-stability-and-handling-of-beht-triflate
https://www.benchchem.com/product/b16301038/docs#in-depth-technical-guide-stability-and-handling-of-beht-triflate
https://www.benchchem.com/product/b16301038/docs#in-depth-technical-guide-stability-and-handling-of-beht-triflate
https://www.benchchem.com/product/b16301038/docs#in-depth-technical-guide-stability-and-handling-of-beht-triflate
https://www.benchchem.com/product/b16301038/docs#in-depth-technical-guide-stability-and-handling-of-beht-triflate
https://www.benchchem.com/product/b16301038?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16301038?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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